molecular formula C7H6BrNOS B8572793 3-Bromo-6,7-dihydrothieno[3,2-C]pyridin-4(5H)-one

3-Bromo-6,7-dihydrothieno[3,2-C]pyridin-4(5H)-one

Cat. No. B8572793
M. Wt: 232.10 g/mol
InChI Key: WAZMGQVRFPETPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-6,7-dihydrothieno[3,2-C]pyridin-4(5H)-one is a useful research compound. Its molecular formula is C7H6BrNOS and its molecular weight is 232.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-6,7-dihydrothieno[3,2-C]pyridin-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-6,7-dihydrothieno[3,2-C]pyridin-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H6BrNOS

Molecular Weight

232.10 g/mol

IUPAC Name

3-bromo-6,7-dihydro-5H-thieno[3,2-c]pyridin-4-one

InChI

InChI=1S/C7H6BrNOS/c8-4-3-11-5-1-2-9-7(10)6(4)5/h3H,1-2H2,(H,9,10)

InChI Key

WAZMGQVRFPETPN-UHFFFAOYSA-N

Canonical SMILES

C1CNC(=O)C2=C1SC=C2Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using analogous reaction conditions and workup as described in Example 1, step 4, [2-(4-bromo-thiophen-2-yl)-ethyl]-carbamic acid ethyl ester (I-15c: 6 g, 21.73 mmol) in POCl3 (60 mL) was reacted with P2O5 (6.217 g, 43.782 mmol) to afford the crude product. Purification by column chromatography on silica gel (2% methanol in CHCl3) afforded 2.6 g of the product (52% yield).
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
6.217 g
Type
reactant
Reaction Step Two
Name
Quantity
60 mL
Type
solvent
Reaction Step Three
Yield
52%

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